Cas no 863182-57-4 (7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 863182-57-4
• MF: C₂₁H₂₀ClNO₂
• MW: 353.842004776001
• MDL: MFCD03422147
• CID: 3111425
• PubChem ID: 25218919
• Update Time: 2025-06-08

7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid
• STK502343
• 7-chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylicacid
• DTXSID301147105
• MFCD03422147
• 863182-57-4
• VS-06600
• H21070
• ALBB-000706
• AKOS005170946
• 7-chloro-8-methyl-2-[4-(2-methylpropyl)phenyl]quinoline-4-carboxylic acid
• 7-Chloro-8-methyl-2-[4-(2-methylpropyl)phenyl]-4-quinolinecarboxylic acid
• CS-0319319
• BBL017928
• SB72328

• MDL： MFCD03422147
• Inchi： 1S/C21H20ClNO2/c1-12(2)10-14-4-6-15(7-5-14)19-11-17(21(24)25)16-8-9-18(22)13(3)20(16)23-19/h4-9,11-12H,10H2,1-3H3,(H,24,25)
• InChI Key： WNTFRNGODURECC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(=O)O)=CC(C3C=CC(=CC=3)CC(C)C)=NC=2C=1C

Computed Properties

• Exact Mass: 353.1182566Da
• Monoisotopic Mass: 353.1182566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid

Comprehensive Overview of 7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 863182-57-4)

7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 863182-57-4) is a specialized quinoline derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The presence of a carboxylic acid moiety and a chloro substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for quinoline-based compounds has surged due to their diverse biological activities. Researchers are particularly interested in 7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid for its potential role in targeting specific enzymes or receptors. Its structural features, such as the isobutylphenyl group, contribute to its lipophilicity, which is a critical factor in drug design for improved bioavailability.

The synthesis of CAS No. 863182-57-4 involves multi-step organic reactions, often starting from readily available quinoline precursors. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound's stability under various conditions makes it suitable for long-term storage and further experimental studies.

One of the most frequently searched questions related to this compound is: "What are the applications of 7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid in medicine?" While extensive clinical data is still under investigation, preliminary studies suggest its potential as a scaffold for anti-inflammatory or antimicrobial agents. The methylquinoline core is known to interact with biological targets, offering avenues for novel therapeutic development.

Another hot topic in the scientific community is the green synthesis of such compounds. Researchers are exploring eco-friendly methods to produce 7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid with minimal environmental impact. This aligns with the global push toward sustainable chemistry and reduced carbon footprints in pharmaceutical manufacturing.

From a commercial perspective, CAS No. 863182-57-4 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its price and availability fluctuate based on demand and synthesis complexity. Scientists and institutions looking to purchase this compound should verify its purity and storage requirements to ensure optimal performance in experiments.

In summary, 7-Chloro-2-(4-isobutylphenyl)-8-methylquinoline-4-carboxylic acid represents a promising candidate for further exploration in medicinal chemistry and material science. Its unique structure and functional groups open doors to innovative applications, making it a subject of ongoing research and development.